Cas no 2172044-03-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid
• CAS No: 2172044-03-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6266654
• PubChem ID: 165810369
• Update Time: 2025-10-10

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}-2-hydroxypropanoic acid
• 2172044-03-8
• EN300-1491219

• Inchi： 1S/C25H28N2O6/c1-25(23(31)26-13-20(28)22(29)30)12-6-11-21(25)27-24(32)33-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-21,28H,6,11-14H2,1H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： CHKJRJWAYBSVIO-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic Acid (CAS No. 2172044-03-8)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid, identified by its CAS number 2172044-03-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety and a cyclopentyl ring system. The presence of these structural elements not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid features a combination of functional groups that make it a promising candidate for further investigation. The methoxycarbonyl group and the amino group are particularly noteworthy, as they can participate in various chemical reactions and interactions, making the compound versatile for synthetic modifications. Additionally, the hydroxypropanoic acid moiety introduces polarity and potential solubility characteristics that are crucial for biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of complex organic molecules. The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid has emerged as a subject of interest due to its potential applications in drug discovery. Specifically, its structural features suggest that it may exhibit interactions with biological targets, making it a valuable scaffold for the design of new pharmaceuticals.

The fluoren-9-yl group, a well-known component in many pharmacologically active compounds, is known for its stability and ability to enhance binding affinity. This moiety has been extensively studied in the context of developing small-molecule drugs due to its favorable pharmacokinetic properties. The incorporation of this group into 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid suggests that it may possess enhanced bioavailability and prolonged half-life upon administration.

The cyclopentyl ring system is another key feature of this compound that contributes to its potential biological activity. Cycloalkyl groups are frequently found in biologically active molecules due to their ability to influence both the shape and flexibility of the molecule. This can be particularly important in terms of how the compound interacts with biological targets such as enzymes or receptors. The presence of a methyl-substituted cyclopentyl ring in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid may enhance its binding affinity by providing specific steric interactions with target proteins.

The functional groups present in this compound also offer opportunities for further chemical modification. For instance, the methoxycarbonyl group can be used as a protecting group during synthetic procedures, allowing for selective modifications at other sites on the molecule. Additionally, the presence of an amino group provides a site for conjugation with other biomolecules or for further derivatization to create analogs with enhanced properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict and analyze the biological activity of complex organic molecules like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid. These tools have been instrumental in understanding how structural features influence biological interactions and have guided the design of novel compounds with improved pharmacological profiles. The integration of these computational methods with traditional experimental approaches has accelerated the drug discovery process significantly.

In addition to its potential applications in drug development, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid may also serve as a valuable tool in research settings. Its unique structure and functional groups make it suitable for use as an intermediate in synthetic chemistry or as a reference compound for biochemical assays. Furthermore, its complexity ensures that it can be used to probe various aspects of molecular recognition and interaction mechanisms.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with precise structural control. The methodologies developed for its preparation can be adapted for other related compounds, thereby facilitating further research and development in this area. As synthetic techniques continue to evolve, it is likely that more sophisticated molecules like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid will be synthesized and studied.

The study of such compounds also contributes to our fundamental understanding of chemical biology and pharmacology. By investigating how structural features influence biological activity, researchers can gain insights into the mechanisms underlying drug action and develop more effective therapeutic strategies. The continued exploration of molecules like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-hydroxypropanoic acid is likely to yield significant advancements in both academia and industry.